Cas no 1007455-28-8 (Methyl 6-bromo-2-fluoro-3-methoxybenzoate)
Methyl 6-bromo-2-fluoro-3-methoxybenzoate is a fluorinated and brominated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a bromo substituent at the 6-position, a fluoro group at the 2-position, and a methoxy group at the 3-position—enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecules. The ester moiety further allows for versatile functional group transformations. This compound is valued for its stability, well-defined reactivity, and role in synthesizing bioactive molecules, making it a preferred intermediate in medicinal chemistry and material science applications.
1007455-28-8 structure
Product Name:Methyl 6-bromo-2-fluoro-3-methoxybenzoate
CAS No:1007455-28-8
MF:C9H8BrFO3
MW:263.060425758362
MDL:MFCD20482377
CID:1090491
PubChem ID:67053695
Update Time:2025-06-07
Methyl 6-bromo-2-fluoro-3-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-bromo-2-fluoro-3-methoxybenzoate
- Benzoic acid, 6-bromo-2-fluoro-3-methoxy-, methyl ester
- MFCD20482377
- A930059
- CS-0197657
- AKOS022185945
- AS-41915
- 1007455-28-8
- SY258529
- TWOBQNWSLXGOBW-UHFFFAOYSA-N
- SCHEMBL1495241
- 6-Bromo-2-fluoro-3-methoxybenzoic acid methyl ester
- DTXSID70736324
- METHYL6-BROMO-2-FLUORO-3-METHOXYBENZOATE
- DA-48409
-
- MDL: MFCD20482377
- Inchi: 1S/C9H8BrFO3/c1-13-6-4-3-5(10)7(8(6)11)9(12)14-2/h3-4H,1-2H3
- InChI Key: TWOBQNWSLXGOBW-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1C(=O)OC)F)OC
Computed Properties
- Exact Mass: 261.96408g/mol
- Monoisotopic Mass: 261.96408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
Methyl 6-bromo-2-fluoro-3-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013013933-250mg |
Methyl 6-bromo-2-fluoro-3-methoxybenzoate |
1007455-28-8 | 97% | 250mg |
$475.20 | 2023-09-04 | |
| Alichem | A013013933-500mg |
Methyl 6-bromo-2-fluoro-3-methoxybenzoate |
1007455-28-8 | 97% | 500mg |
$806.85 | 2023-09-04 | |
| Alichem | A013013933-1g |
Methyl 6-bromo-2-fluoro-3-methoxybenzoate |
1007455-28-8 | 97% | 1g |
$1579.40 | 2023-09-04 | |
| abcr | AB448524-250 mg |
Methyl 6-bromo-2-fluoro-3-methoxybenzoate |
1007455-28-8 | 250MG |
€227.90 | 2022-06-02 | ||
| abcr | AB448524-1 g |
Methyl 6-bromo-2-fluoro-3-methoxybenzoate |
1007455-28-8 | 1g |
€518.80 | 2022-06-02 | ||
| TRC | M296710-10mg |
Methyl 6-Bromo-2-fluoro-3-methoxybenzoate |
1007455-28-8 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M296710-50mg |
Methyl 6-Bromo-2-fluoro-3-methoxybenzoate |
1007455-28-8 | 50mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M296710-100mg |
Methyl 6-Bromo-2-fluoro-3-methoxybenzoate |
1007455-28-8 | 100mg |
$ 185.00 | 2022-06-04 | ||
| Chemenu | CM129533-1g |
methyl 6-bromo-2-fluoro-3-methoxybenzoate |
1007455-28-8 | 95% | 1g |
$326 | 2023-01-13 | |
| Chemenu | CM129533-5g |
methyl 6-bromo-2-fluoro-3-methoxybenzoate |
1007455-28-8 | 95% | 5g |
$979 | 2023-01-13 |
Methyl 6-bromo-2-fluoro-3-methoxybenzoate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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